Cas no 111760-29-3 (2-(5-Bromothiophen-2-yl)piperazine)

• Product Name: 2-(5-Bromothiophen-2-yl)piperazine
• CAS No: 111760-29-3
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 129380
• PubChem ID: 19763606
• Update Time: 2025-05-21

2-(5-Bromothiophen-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromothiophen-2-yl)piperazine
• Piperazine,2-(5-bromo-2-thienyl)-
• 111760-29-3
• MFCD05864680
• DTXSID20599668
• A802408
• DS-0044
• 2-(5-bromothiophen-2-yl)piperazine, AldrichCPR
• FS-2837
• C8H11BrN2S
• SCHEMBL551761
• WDZOKSYMGVOWFV-UHFFFAOYSA-N
• FT-0658942
• 2-(5-bromo-2-thienyl)piperazine
• AKOS015835953
• CS-0316667
• DB-001905

• MDL： MFCD05864680
• Inchi： 1S/C8H11BrN2S/c9-8-2-1-7(12-8)6-5-10-3-4-11-6/h1-2,6,10-11H,3-5H2
• InChI Key： WDZOKSYMGVOWFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CNCCN2)S1

Computed Properties

• Exact Mass: 245.98300
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 337.7±42.0°C at 760 mmHg
• PSA: 52.30000
• LogP: 2.40210

2-(5-Bromothiophen-2-yl)piperazine Security Information

• Hazard Statement： H301
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-Bromothiophen-2-yl)piperazine

2-(5-Bromothiophen-2-yl)piperazine (CAS 111760-29-3): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

In the realm of medicinal chemistry and pharmaceutical research, 2-(5-Bromothiophen-2-yl)piperazine (CAS 111760-29-3) has emerged as a crucial heterocyclic compound with significant potential. This brominated thiophene-piperazine hybrid serves as a valuable pharmacophore and building block for the synthesis of various biologically active molecules. With its unique structural features combining a 5-bromothiophene moiety and a piperazine ring, this compound offers remarkable versatility in drug design and development.

The growing interest in 2-(5-Bromothiophen-2-yl)piperazine derivatives stems from their wide range of potential therapeutic applications. Researchers are particularly focused on exploring its role in developing CNS-targeting drugs, given the piperazine moiety's known ability to enhance blood-brain barrier penetration. The bromine substitution at the 5-position of the thiophene ring provides an excellent handle for further functionalization through various cross-coupling reactions, making it a favorite among synthetic chemists.

Recent studies highlight the importance of thiophene-containing compounds in addressing current medical challenges. The 2-(5-Bromothiophen-2-yl)piperazine scaffold has shown promise in the development of novel antidepressants, antipsychotics, and neuroprotective agents. Its structural features align well with modern drug discovery paradigms that emphasize fragment-based drug design and privileged structures in medicinal chemistry.

From a synthetic chemistry perspective, CAS 111760-29-3 offers multiple advantages. The compound serves as an excellent intermediate for palladium-catalyzed coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig reactions. This versatility has led to its increased adoption in academic and industrial research settings, especially in projects targeting GPCR modulators and kinase inhibitors.

The pharmaceutical industry's growing focus on personalized medicine and targeted therapies has further elevated the importance of specialized building blocks like 2-(5-Bromothiophen-2-yl)piperazine. Its ability to serve as a core structure for developing selective receptor ligands makes it particularly valuable in the era of precision medicine. Researchers are actively investigating its potential in creating novel compounds with improved target specificity and reduced off-target effects.

In the context of green chemistry initiatives, the synthetic routes to 2-(5-Bromothiophen-2-yl)piperazine have been optimized to minimize environmental impact. Modern synthetic protocols emphasize atom economy, reduced solvent use, and catalytic processes, aligning with the pharmaceutical industry's sustainability goals. These advancements have made the compound more accessible to researchers while maintaining high purity standards.

The analytical characterization of 2-(5-Bromothiophen-2-yl)piperazine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent quality requirements for pharmaceutical applications. The bromine atom in the structure provides a distinct signature in various analytical techniques, facilitating its identification and purity assessment.

From a commercial perspective, the demand for high-purity 2-(5-Bromothiophen-2-yl)piperazine has been steadily increasing. Suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The compound's stability under standard storage conditions and its compatibility with common pharmaceutical formulation techniques add to its practical utility.

Looking ahead, the scientific community anticipates expanded applications for 2-(5-Bromothiophen-2-yl)piperazine derivatives in emerging therapeutic areas. Current research explores its potential in developing neurodegenerative disease treatments, pain management solutions, and metabolic disorder interventions. The compound's structural flexibility allows for the creation of diverse molecular architectures tailored to specific biological targets.

For researchers working with CAS 111760-29-3, proper handling procedures and safety protocols should always be followed, despite its classification as a non-hazardous substance under normal conditions. Standard laboratory practices, including the use of personal protective equipment and proper ventilation systems, are recommended when handling this compound in solid or solution form.

The patent landscape surrounding 2-(5-Bromothiophen-2-yl)piperazine-containing compounds continues to grow, reflecting the pharmaceutical industry's interest in this structural motif. Recent filings demonstrate its incorporation into novel drug candidates targeting various disease pathways, particularly in neurological disorders and psychiatric conditions. This intellectual property activity underscores the compound's ongoing relevance in drug discovery.

In academic settings, 2-(5-Bromothiophen-2-yl)piperazine serves as an excellent teaching tool for demonstrating important concepts in heterocyclic chemistry and medicinal chemistry. Its synthesis and derivatization provide valuable learning opportunities for students studying advanced organic synthesis techniques and structure-activity relationships.

As the field of computational drug design advances, molecular modeling studies of 2-(5-Bromothiophen-2-yl)piperazine derivatives have provided insights into their binding modes with various biological targets. These in silico approaches, combined with experimental data, are accelerating the discovery of new therapeutic agents based on this versatile scaffold.

The global market for specialized pharmaceutical intermediates like 2-(5-Bromothiophen-2-yl)piperazine is expected to grow significantly in the coming years. This growth is driven by increasing R&D investments in innovative drug development and the expanding pipeline of small molecule therapeutics entering clinical trials. Suppliers are responding by improving production processes to ensure consistent quality and supply chain reliability.

In conclusion, 2-(5-Bromothiophen-2-yl)piperazine (CAS 111760-29-3) represents a valuable tool in modern drug discovery. Its unique structural features, synthetic versatility, and potential biological activities make it a compound of continuing interest to medicinal chemists and pharmaceutical researchers worldwide. As scientific understanding of complex disease mechanisms grows, this bromothiophene-piperazine hybrid is likely to play an increasingly important role in the development of next-generation therapeutics.